Cas no 675200-66-5 (4-Hydroxy-3-nitropent-3-en-2-one)

• Product Name: 4-Hydroxy-3-nitropent-3-en-2-one
• CAS No: 675200-66-5
• MF: C₅H₇NO₄
• MW: 145.113381624222
• CID: 2797736
• PubChem ID: 438908
• Update Time: 2025-04-21

4-Hydroxy-3-nitropent-3-en-2-one Chemical and Physical Properties

Names and Identifiers

• DTXSID50331391
• 675200-66-5
• 4-Hydroxy-3-nitropent-3-en-2-one

• Inchi： 1S/C5H7NO4/c1-3(7)5(4(2)8)6(9)10/h7H,1-2H3
• InChI Key： OKTLCBUXSQVMTF-UHFFFAOYSA-N
• SMILES： OC(C)=C(C(C)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 145.03750770Da
• Monoisotopic Mass: 145.03750770Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 0.8
• Topological Polar Surface Area: 83.1Ų